Cas no 727374-25-6 (1-(4-Ethylphenyl)-4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile)

• Product Name: 1-(4-Ethylphenyl)-4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile
• CAS No: 727374-25-6
• MF: C₁₆H₁₆N₂O
• MW: 252.311043739319
• MDL: MFCD06191747
• CID: 3166151
• PubChem ID: 11499792
• Update Time: 2025-06-09

1-(4-Ethylphenyl)-4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(4-Ethylphenyl)-4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile
• BS-3355
• AKOS003665820
• STK902120
• 1-(4-ethylphenyl)-4,6-dimethyl-2-oxopyridine-3-carbonitrile
• 727374-25-6
• CS-0314583
• BBL007269

• MDL： MFCD06191747
• Inchi： 1S/C16H16N2O/c1-4-13-5-7-14(8-6-13)18-12(3)9-11(2)15(10-17)16(18)19/h5-9H,4H2,1-3H3
• InChI Key： LZZMANSKGWMVEK-UHFFFAOYSA-N
• SMILES： O=C1C(C#N)=C(C)C=C(C)N1C1C=CC(=CC=1)CC

Computed Properties

• Exact Mass: 252.126263138Da
• Monoisotopic Mass: 252.126263138Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 44.1Ų

Additional information on 1-(4-Ethylphenyl)-4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile

Introduction to 1-(4-Ethylphenyl)-4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile (CAS No. 727374-25-6)

1-(4-Ethylphenyl)-4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile, identified by its CAS number 727374-25-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and pharmacological potential. The structural features of this molecule, including its 4-Ethylphenyl substituent and the presence of both dimethyl groups at the 4 and 6 positions, contribute to its unique chemical properties and make it a promising candidate for further investigation in drug discovery.

The significance of 1-(4-Ethylphenyl)-4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile lies in its potential applications in the development of novel therapeutic agents. Pyridine derivatives have been extensively studied for their role in various biological processes, including enzyme inhibition, receptor binding, and modulation of cellular signaling pathways. The nitrile group at the 3-position adds an additional layer of reactivity, enabling further functionalization and customization for specific pharmacological targets.

In recent years, there has been a surge in research focused on identifying new compounds with therapeutic efficacy. The structural motif of 1-(4-Ethylphenyl)-4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile aligns well with the current trends in drug design, particularly in the development of small-molecule inhibitors for neurological and cardiovascular disorders. The compound's ability to interact with biological targets through its aromatic ring system and nitrile functionality makes it a valuable scaffold for medicinal chemists.

One of the most compelling aspects of this compound is its potential as a lead molecule for further drug development. The presence of multiple substituents allows for structural modifications that can enhance binding affinity, metabolic stability, and pharmacokinetic properties. Researchers have been exploring derivatives of this compound to optimize their pharmacological profiles for clinical applications. For instance, modifications at the 4-Ethylphenyl group or the introduction of additional functional groups can lead to compounds with improved solubility and bioavailability.

The synthesis of 1-(4-Ethylphenyl)-4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The process typically begins with the formation of the pyridine core through condensation reactions followed by functionalization at specific positions. Advanced synthetic techniques such as cross-coupling reactions and transition-metal catalysis have been employed to achieve high yields and purity levels. These synthetic strategies are critical in ensuring that the final product meets the stringent requirements for pharmaceutical applications.

From a computational chemistry perspective, 1-(4-Ethylphenyl)-4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile has been subjected to extensive molecular modeling studies to understand its interactions with biological targets. These studies have provided insights into the compound's binding mode and have helped in designing more effective derivatives. The use of computational tools has not only accelerated the drug discovery process but also allowed researchers to predict potential side effects and optimize dosing regimens.

The pharmacological activity of this compound has been evaluated in various preclinical models. Initial studies have shown promising results in terms of inhibiting specific enzymes and modulating signaling pathways associated with neurological disorders. The dimethyl groups at the 4 and 6 positions play a crucial role in stabilizing the molecule's three-dimensional structure, which is essential for optimal binding to biological targets. Further research is ongoing to fully elucidate the mechanisms by which this compound exerts its therapeutic effects.

One area of particular interest is the potential application of 1-(4-Ethylphenyl)-4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile in treating cardiovascular diseases. Pyridine derivatives have shown promise in reducing oxidative stress and improving endothelial function. The nitrile group's ability to participate in hydrogen bonding interactions makes it an ideal candidate for designing molecules that can interact with biomolecules involved in cardiovascular pathophysiology.

Another emerging field where this compound shows promise is in antiviral therapy. Recent studies have highlighted the role of pyridine-based molecules in inhibiting viral enzymes and disrupting viral replication cycles. The structural flexibility of 1-(4-Ethylphenyl)-4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile allows it to mimic natural substrates or bind to viral proteins with high specificity. This property makes it a valuable scaffold for developing antiviral agents against emerging infectious diseases.

The safety profile of 1-(4-Ethylphenyl)-4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile is another critical aspect that has been thoroughly investigated. Preclinical toxicology studies have assessed its acute toxicity, chronic toxicity, and potential long-term side effects. These studies are essential for ensuring that any derivative developed from this scaffold is safe for human consumption before advancing to clinical trials. The results from these studies have been instrumental in guiding further optimization efforts.

In conclusion, 1-(4-Ethylphenyl)-4,6-dimethyl-2 oxo - 1 , 2 dihydrop y rid ine - 3 carbonitr ile ( CAS No . 72737 4 -25 -6 ) represents a significant advancement i n pharmaceutical chemistry . Its unique structural features , coupled wi th promising preclinical data , make i t a valuable candidate f or furthe r dr ug deve lopment . As researc h continues t o uncover new therapeutic applications f or py rid ine deri vatives , compoun ds like thi s are poised t o play a pivotal role i n shaping t he future o f medic ine . p >